Isopropyl-(1-phenyl-propyl)-amine
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Overview
Description
Isopropyl phenylacetate is a compound that has a molecular formula of C11H14O2 . It’s a colorless liquid with a powerful ethereal or winey-honey-like, sweet odor .
Synthesis Analysis
Pinacol boronic esters, which are similar to the compound , are highly valuable building blocks in organic synthesis . Protodeboronation of these esters is not well developed, but there are reports of catalytic protodeboronation of 1°, 2°, and 3° alkyl boronic esters utilizing a radical approach .Molecular Structure Analysis
The molecular structure of a compound is determined by the arrangement of its atoms and the chemical bonds that hold the atoms together. The compound Isopropyl phenylacetate has a molecular formula of C11H14O2, an average mass of 178.228 Da, and a Monoisotopic mass of 178.099380 Da .Chemical Reactions Analysis
In the context of organic synthesis, organoboron compounds are highly valuable building blocks. They can be converted into a broad range of functional groups, including oxidations, aminations, halogenations, and C–C-bond-formations such as alkenylations .Physical And Chemical Properties Analysis
Isopropyl phenylacetate is a colorless liquid with a powerful ethereal or winey-honey-like, sweet odor .Scientific Research Applications
Chiral Separation in Supercritical Fluid Chromatography (SFC)
1-Phenyl-1-propanol is a versatile compound for chiral separation studies. Researchers employ supercritical fluid chromatography (SFC) to separate its enantiomers. Chiralcel OD, a chiral stationary phase, is commonly used. Supercritical CO₂ modified with methanol serves as the mobile phase .
Flavor and Fragrance Industry
1-Phenyl-1-propanol contributes to the flavor and fragrance industry. It is used as a flavoring agent and can impart floral, fruity, or sweet notes. Its pleasant aroma makes it valuable in perfumes, colognes, and scented products .
Future Directions
Mechanism of Action
Target of Action
The primary target of Isopropyl-(1-phenyl-propyl)-amine is the Capsid scaffolding protein . This protein plays a crucial role in the life cycle of the Human Herpesvirus 5 (HHV-5), where it acts as a scaffold protein by binding the major capsid protein VP5 in the cytoplasm .
Mode of Action
Isopropyl-(1-phenyl-propyl)-amine interacts with the Capsid scaffolding protein, inducing the nuclear localization of both proteins . This interaction leads to multimerization in the nucleus, which is a key step in the assembly of the viral capsid .
Biochemical Pathways
Given its interaction with the capsid scaffolding protein, it is likely that it impacts the life cycle of hhv-5 .
Result of Action
Given its interaction with the capsid scaffolding protein, it is likely that it impacts the assembly of the viral capsid, potentially inhibiting the replication of hhv-5 .
properties
IUPAC Name |
1-phenyl-N-propan-2-ylpropan-1-amine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H19N/c1-4-12(13-10(2)3)11-8-6-5-7-9-11/h5-10,12-13H,4H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UIRHNVZMIFRCLF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C1=CC=CC=C1)NC(C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H19N |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
177.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Isopropyl-(1-phenyl-propyl)-amine |
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